Cas no 1326892-95-8 (N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326892-95-8
• MF: C₁₇H₂₁FN₄O
• MW: 316.373246908188
• CID: 5322746
• Update Time: 2025-10-18

N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• STL127795
• N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyltriazole-4-carboxamide

• Inchi： 1S/C17H21FN4O/c1-11-14(18)9-6-10-15(11)22-12(2)16(20-21-22)17(23)19-13-7-4-3-5-8-13/h6,9-10,13H,3-5,7-8H2,1-2H3,(H,19,23)
• InChI Key： UXIZIBVYJMPZPZ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)N1C(C)=C(C(NC2CCCCC2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• XLogP3: 3.6
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Professional Introduction to N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326892-95-8)

N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1326892-95-8, represents a promising candidate for further exploration in drug discovery and development. Its molecular structure incorporates several key features that make it particularly interesting for medicinal chemists and biologists alike.

The core of this molecule is a triazole ring, which is a heterocyclic compound containing nitrogen and carbon atoms in its ring structure. The presence of a triazole moiety often enhances the bioactivity of pharmaceutical compounds, making them more effective in interacting with biological targets. In this case, the triazole ring is further functionalized with a carboxamide group at the 4-position, which can influence the compound's solubility, stability, and interactions with biological systems.

One of the most striking features of N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is the substituents attached to the triazole ring and the phenyl group. The 3-fluoro-2-methylphenyl moiety introduces both fluorine and methyl groups into the structure, which can significantly affect the compound's pharmacokinetic properties. Fluorine atoms are known to enhance metabolic stability and binding affinity, while methyl groups can influence lipophilicity and solubility. These modifications make the compound a valuable scaffold for developing new drugs that require specific interactions with biological targets.

The presence of a cyclohexyl group at the nitrogen position of the carboxamide moiety adds another layer of complexity to the molecule. Cyclohexyl groups are often used in pharmaceuticals to improve solubility and reduce toxicity. They can also influence the conformational flexibility of the molecule, which may be crucial for its interaction with biological receptors. This structural feature makes N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide a promising candidate for further investigation in drug design.

Recent research in medicinal chemistry has highlighted the importance of fluorinated aromatic rings in drug development. The 3-fluoro-2-methylphenyl substituent in this compound aligns with this trend, as fluorine-containing compounds have shown great potential in various therapeutic areas. For instance, fluoroaromatics are known to improve drug bioavailability by enhancing metabolic stability and binding affinity to biological targets. This makes N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide an attractive candidate for further exploration in oncology and anti-inflammatory drug development.

The triazole ring itself is a well-studied motif in pharmaceutical chemistry. Its ability to form hydrogen bonds and its stability under various conditions make it a popular choice for drug design. In particular, triazole-containing compounds have shown promise in treating fungal infections due to their ability to inhibit fungal cell wall synthesis. The incorporation of additional functional groups into the triazole ring can further enhance its bioactivity and selectivity against specific biological targets.

In addition to its structural features, N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has potential applications in other therapeutic areas as well. For example, its ability to interact with biological receptors suggests that it could be used to develop new treatments for neurological disorders. Recent studies have shown that triazole-containing compounds can modulate neurotransmitter activity, making them potential candidates for drugs targeting conditions such as depression and anxiety.

The synthesis of this compound involves several sophisticated organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of fluorine and methyl groups into the phenyl ring requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the cyclohexyl group to the nitrogen position of the carboxamide moiety necessitates careful optimization to achieve optimal bioactivity.

From a computational chemistry perspective, N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide presents an interesting case for study. Molecular modeling techniques can be used to predict how this compound interacts with biological targets at an atomic level. These predictions can guide experimental efforts by identifying key interaction points and optimizing lead structures for improved bioactivity.

The pharmacokinetic properties of this compound are also of great interest. Factors such as solubility, metabolic stability, and distribution play a crucial role in determining whether a drug will be effective in vivo. Computational methods can help predict these properties based on molecular structure alone, allowing researchers to prioritize compounds that are more likely to succeed in clinical trials.

In conclusion, N-cyclohexyl-1-(3-fluoro-2-methylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326892-95) is a fascinating compound with significant potential in pharmaceutical development. Its unique structural features make it an attractive candidate for further exploration in various therapeutic areas. As research continues to uncover new applications for this molecule and similar compounds containing fluorinated aromatic rings and triazole moieties, its importance is likely to grow even further.